(1S,3S)-3-Aminocyclohexanecarboxylic acid
Overview
Description
(1S,3S)-3-Aminocyclohexanecarboxylic acid is a chiral compound with the following chemical structure: . It belongs to the class of cyclohexanecarboxylic acids and contains an amino group attached to a cyclohexane ring. The stereochemistry indicates that the amino group is positioned at the 1S,3S configuration.
Molecular Structure Analysis
The molecular formula of This compound is C~8~H~14~O~3~ . Its average mass is approximately 158.2 Da . The compound contains a cyclohexane ring , an amino group , and a carboxylic acid group . The stereochemistry at the 1S,3S positions significantly influences its properties and reactivity.
Physical And Chemical Properties Analysis
Scientific Research Applications
Indole Synthesis and Biotechnological Routes
The development of new methods for indole synthesis, a key area of interest in organic chemistry, might be relevant considering the structural similarities indoles might share with cyclic amino acids like (1S,3S)-3-Aminocyclohexanecarboxylic acid. Research highlights include various approaches to synthesizing indoles, which are foundational in medicinal chemistry due to their presence in alkaloids and pharmaceuticals (Taber & Tirunahari, 2011). Similarly, the biotechnological production of lactic acid from biomass and its conversion into valuable chemicals like pyruvic acid and lactate ester suggests a potential route for exploring the biotechnological applications of this compound (Gao, Ma, & Xu, 2011).
Anticancer Properties of Cinnamic Acid Derivatives
Considering the interest in amino acids and their derivatives for anticancer research, the study of cinnamic acid derivatives and their antitumor efficacy might offer insights into how this compound could be functionalized or applied in similar contexts. Cinnamic acid derivatives have been explored for their potential as traditional and synthetic antitumor agents, indicating a pathway for researching novel anticancer compounds (De, Baltas, & Bedos-Belval, 2011).
Ethylene Biosynthesis and Inhibition in Plants
Research on 1-aminocyclopropane-1-carboxylic acid (ACC) highlights the role of small cyclic compounds in plant biology, particularly in ethylene biosynthesis and signaling. This suggests potential agricultural or biotechnological applications for structurally similar compounds like this compound in modulating plant growth and stress responses (Van de Poel & Van Der Straeten, 2014).
Pharmacological Review of Chlorogenic Acid
The comprehensive review of chlorogenic acid, a phenolic compound, for its various therapeutic roles such as antioxidant, anti-inflammatory, and neuroprotective activities, may provide a template for investigating the pharmacological potential of this compound and its derivatives (Naveed et al., 2018).
properties
IUPAC Name |
(1S,3S)-3-aminocyclohexane-1-carboxylic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO2/c8-6-3-1-2-5(4-6)7(9)10/h5-6H,1-4,8H2,(H,9,10)/t5-,6-/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKTUXQBZPWBFDX-WDSKDSINSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CC(C1)N)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@@H](C[C@H](C1)N)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701272730 | |
Record name | (1S,3S)-3-Aminocyclohexanecarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701272730 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
933445-54-6 | |
Record name | (1S,3S)-3-Aminocyclohexanecarboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=933445-54-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (1S,3S)-3-Aminocyclohexanecarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701272730 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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